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Compound of Interest

Compound Name: 3-Ethynylaniline hydrochloride

Cat. No.: B1592262

An In-depth Technical Guide to the Safety and Handling of 3-Ethynylaniline Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Ethynylaniline hydrochloride is a chemical intermediate widely utilized in the synthesis of
pharmaceuticals, particularly tyrosine kinase inhibitors used in cancer therapy.[1] Its unique
molecular structure, featuring a reactive ethynyl group, makes it a valuable building block in
organic synthesis, including "click chemistry" reactions.[1][2] However, the presence of the
high-energy acetylene functional group and the aromatic amine moiety also necessitates
careful consideration of its safety and handling.[3][4] This guide provides a comprehensive
overview of the known safety data, handling protocols, and emergency procedures for 3-
ethynylaniline hydrochloride to ensure its safe use in a laboratory and drug development
setting.

Hazard Identification and Classification

3-Ethynylaniline and its hydrochloride salt are classified as hazardous substances.[3] The
primary hazards are associated with its flammaubility, irritant properties, and potential for
sensitization.

GHS Hazard Statements:
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H226: Flammable liquid and vapour.[5]

H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[5]

H335: May cause respiratory irritation.[5]
Signal Word: Warning

Potential Health Effects:

Inhalation: May cause respiratory tract irritation.[3][4] Inhalation hazard increases at higher
temperatures.[3] Long-term exposure to respiratory irritants may lead to airway diseases.[3]

o Skin Contact: Causes skin irritation.[3][5] May cause sensitization by skin contact.[3] It is
advised that individuals with pre-existing dermatitis should avoid contact.[3]

o Eye Contact: Causes serious eye irritation and potential damage.[3][4][5]

 Ingestion: Harmful if swallowed.[3] Ingestion of less than 150 grams may be fatal or cause
serious health damage in animal experiments.[3]

o Chronic Exposure: The substance and/or its metabolites may bind to hemoglobin, inhibiting
normal oxygen uptake, a condition known as methemoglobinemia.[3] Prolonged or repeated
exposure could potentially lead to liver and kidney damage.[6]

Physical and Chemical Properties

A summary of the physical and chemical properties of 3-ethynylaniline and its hydrochloride
salt is presented below.
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Property Value Source

Molecular Formula CsHsCIN [718]

Molecular Weight 153.61 g/mol [8]

Appearance CoIorIe-ss t.o pale yellow or (31[6]
brown liquid

Specific Gravity 1.02 [3]

Flash Point 59 °C (138.2 °F) - closed cup

Storage Temperature 2-8°C [4]

Exposure Controls and Personal Protection

Strict adherence to exposure control measures and the use of appropriate personal protective
equipment (PPE) are mandatory when handling 3-ethynylaniline hydrochloride.
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Exposure Control

Recommendations Source

Engineering Controls

Work in a well-ventilated area,
preferably a chemical fume
hood.[4][9] Use explosion-
proof electrical, ventilating, and
lighting equipment.[5][9]

Eye/Face Protection

Tightly fitting safety goggles or
chemical safety goggles.[3][4]

[°]

Skin Protection

Chemical-resistant gloves
(e.g., PVC).[3][4] Wear
protective clothing to prevent

skin exposure.[3][4]

Respiratory Protection

If exposure limits are exceeded
or irritation is experienced, use
a NIOSH-approved respirator
with an appropriate filter (e.qg.,
type ABEK).[4]

Handling and Storage

Proper handling and storage procedures are critical to maintaining the stability of 3-

ethynylaniline hydrochloride and preventing accidents.

Handling Protocols

e Avoid all personal contact, including inhalation of vapors.[3][9]

Use only non-sparking tools.[4][9]

Wear appropriate personal protective equipment.[3][4][9]

Ground and bond containers and receiving equipment to prevent static discharge.[4][9]

Keep containers tightly closed when not in use.[4][9]
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» Do not cut, drill, grind, or weld on or near containers, as they may contain explosive vapors
even when empty.[3]

e Wash hands thoroughly after handling.[9]

Storage Conditions

» Store in original, tightly closed containers in a dry, cool, and well-ventilated area.[3][4][5][9]

The recommended storage temperature is between 2-8°C.[4]

Store away from heat, sparks, open flames, and other ignition sources.[4][5][9]

Store under an inert gas.

Avoid prolonged storage and contact with air or light, which can lead to polymerization and
solidification.[3][4]

Incompatible Materials
o Oxidizing agents|[3][4]

e Acids, acid chlorides, and acid anhydrides[3][4]
¢ Red fuming nitric acid, as many arylamines are hypergolic with it.[3]

Accidental Release and First Aid Measures
Accidental Release

In the event of a spill, the following steps should be taken:

Remove all sources of ignition.[3][4][5]

Ensure adequate ventilation.[4][5][9]

Evacuate personnel from the area and move upwind.[3][5][9]

Absorb the spill with an inert material (e.g., dry sand, earth) and place it in a chemical waste
container.[4]
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e Use non-sparking tools during cleanup.[4]

e Prevent the spill from entering drains or waterways.[4][9]

Eirst Aid

Exposure Route First Aid Measures Source

Remove the person to fresh air

and keep them comfortable for
Inhalation breathing.[3][5][9] If the person

feels unwell, call a poison

center or doctor.[5][9]

Immediately remove all
contaminated clothing.[3][9]
_ Flush skin and hair with
Skin Contact )
running water and soap.[3] If
skin irritation occurs, get

medical advice.[9]

Rinse cautiously with water for

several minutes.[5][9] Remove

contact lenses if present and
Eye Contact i

easy to do.[5][9] Continue

rinsing. If eye irritation persists,

get medical advice.[5][9]

Keep the patient warm and
Ingestion rested.[3] Seek immediate

medical attention.

Fire-Fighting Measures

o Extinguishing Media: Use foam or dry chemical powder.[3]

e Hazards: The liquid and vapor are flammable.[3] Combustion products include carbon oxides
(CO, CO2) and nitrogen oxides (NOXx).[3] Vapors are heavier than air and may spread along
floors, and can form explosive mixtures with air upon intense heating.
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o Fire-Fighting Procedures: Alert emergency responders.[3] May be violently or explosively
reactive.[3] For large containers involved in a fire, consider evacuation of a 500-meter radius.

[3]

Stability and Reactivity

o Reactivity: The presence of the ethyne group can confer explosive instability.[3] It can form
explosive mixtures with air on intense heating.

e Chemical Stability: The product is chemically stable under standard ambient conditions.

o Conditions to Avoid: High temperatures, heat, flames, and sparks.[4] Long-term storage may
result in polymerization.[3]

e Hazardous Decomposition Products: Combustion can produce carbon oxides and nitrogen
oxides.[3]

Toxicological Information

Detailed toxicological studies for 3-ethynylaniline hydrochloride are not widely available. The
following information is based on the parent compound, 3-ethynylaniline, and general
knowledge of aromatic amines.

o Acute Toxicity: No specific LD50 or LC50 data are provided in the searched documents.
However, it is stated to be harmful if swallowed.[3]

o Sensitization: May cause skin sensitization.[3] Asthma-like symptoms may persist for months
or years after exposure ceases.[3]

Disposal Considerations

All waste must be handled in accordance with local, state, and federal regulations.[3] This
material and its container must be disposed of as hazardous waste.[3] Puncture containers to
prevent reuse and dispose of them at an authorized landfill.[3]

Experimental Protocols
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Detailed experimental protocols for the safety and toxicological testing of 3-ethynylaniline
hydrochloride are not publicly available in the provided search results. The handling and
safety procedures outlined in this document are derived from standard safety data sheets and

chemical handling guidelines.

Visualizations
Safe Handling Workflow
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Caption: Workflow for the safe handling of 3-ethynylaniline hydrochloride.
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Emergency Response Logic
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Caption: Logical flow for emergency response to spills or personal exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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